Cas no 84639-06-5 (ethyl 7-(benzyloxy)-1H-indole-2-carboxylate)

• Product Name: ethyl 7-(benzyloxy)-1H-indole-2-carboxylate
• CAS No: 84639-06-5
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• MDL: MFCD14698167
• CID: 666625
• PubChem ID: 13242189
• Update Time: 2025-06-12

ethyl 7-(benzyloxy)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, ethyl ester
• ethyl 7-phenylmethoxy-1H-indole-2-carboxylate
• ethyl 7-(benzyloxy)-1H-indole-2-carboxylate
• ethyl7-(benzyloxy)-1h-indole-2-carboxylate
• SCHEMBL4047141
• AKOS030528748
• CS-0343524
• BS-24239
• AMY41631
• F15946
• DTXSID80531387
• 7-benzyloxyindole-2-carboxylic acid ethyl ester
• 7-benzyloxy-1h-indole-2-carboxylic acid ethyl ester
• IMKSDZLFVYKGLY-UHFFFAOYSA-N
• 84639-06-5

• MDL： MFCD14698167
• Inchi： 1S/C18H17NO3/c1-2-21-18(20)15-11-14-9-6-10-16(17(14)19-15)22-12-13-7-4-3-5-8-13/h3-11,19H,2,12H2,1H3
• InChI Key： IMKSDZLFVYKGLY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2C=C(C(=O)OCC)NC=21

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ethyl 7-(benzyloxy)-1H-indole-2-carboxylate

Comprehensive Guide to Ethyl 7-(Benzyloxy)-1H-Indole-2-Carboxylate (CAS No. 84639-06-5)

Ethyl 7-(benzyloxy)-1H-indole-2-carboxylate (CAS No. 84639-06-5) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This indole derivative has garnered significant attention due to its versatile applications in synthesizing bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this esterified indole stands out for its potential in modulating biological pathways.

The compound's structure features a benzyloxy group at the 7-position and an ethyl carboxylate moiety at the 2-position of the indole core. This unique arrangement enhances its reactivity, making it a valuable intermediate for constructing complex molecules. Researchers often explore its role in designing kinase inhibitors, antioxidant agents, and fluorescence probes, aligning with current trends in precision medicine and diagnostic tools.

In recent years, the surge in interest around indole-based pharmaceuticals has propelled studies on derivatives like ethyl 7-(benzyloxy)-1H-indole-2-carboxylate. Its compatibility with cross-coupling reactions and nucleophilic substitutions makes it a favorite among chemists developing small-molecule therapeutics. Additionally, its stability under various conditions ensures consistent performance in multi-step syntheses.

From an industrial perspective, this compound is synthesized through optimized routes involving Fischer indole synthesis or Pd-catalyzed couplings, reflecting advancements in green chemistry. Environmental concerns have driven innovations in solvent-free methodologies, where ethyl 7-(benzyloxy)-1H-indole-2-carboxylate serves as a model substrate for sustainable protocols. Such developments resonate with the global push toward eco-friendly chemical production.

Analytical characterization of CAS No. 84639-06-5 typically employs HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for critical applications. Quality control remains paramount, especially when the compound is used in API (Active Pharmaceutical Ingredient) manufacturing. Regulatory compliance with ICH guidelines further underscores its reliability in commercial-scale production.

Beyond pharmaceuticals, this indole derivative finds niche applications in organic electronics and photocatalysis. Its conjugated system allows for tunable optical properties, appealing to researchers designing OLED materials or solar cell components. These interdisciplinary uses highlight the compound's adaptability in cutting-edge technologies addressing energy and healthcare challenges.

Frequently asked questions about ethyl 7-(benzyloxy)-1H-indole-2-carboxylate include its solubility profile (soluble in DMSO, methanol), storage recommendations (2–8°C under inert atmosphere), and compatibility with common reagents. Suppliers often provide technical data sheets detailing its thermodynamic stability and handling precautions, catering to both academic and industrial users.

In summary, CAS No. 84639-06-5 represents a pivotal building block in modern synthetic chemistry. Its integration into high-throughput screening libraries and combinatorial chemistry workflows exemplifies its relevance in accelerating drug discovery. As scientific inquiries into indole pharmacology expand, this compound will undoubtedly remain a cornerstone for innovative research.